Cas no 59564-78-2 (1,3-Bisbenzyl-2-oxoimidazolidine-4,5-dicarboxylicacid)

• Product Name: 1,3-Bisbenzyl-2-oxoimidazolidine-4,5-dicarboxylicacid
• CAS No: 59564-78-2
• MF: C₁₉H₁₈N₂O₅
• MW: 354.356625080109
• MDL: MFCD06798134
• CID: 57444
• PubChem ID: 24883770
• Update Time: 2025-05-20

1,3-Bisbenzyl-2-oxoimidazolidine-4,5-dicarboxylicacid Chemical and Physical Properties

Names and Identifiers

• 1,3-Dibenzyl-2-oxoimidazolidine-4,5-dicarboxylic acid
• 1,3-Bisbenzyl-2-oxoimidazolidine-4,5-dicarboxylic acid
• 1,3-dibenzyl imidazolidinone-4,5-dicarboxylic acid
• 1,3-dibenzyl-2-imidaxzolidone-cis-4,5-dicarboxylic acid
• vitamin h intermediates cyclic acid
• 1,3-bisbenzyl-2-oxoimidazolidine-4,5-di&
• 1,3-dibenzyl-2-imidax zolidone-cis-4,5-dicarboxylic
• 1,3-Bisbenzyl-2-oxoi
• 1,3-dibenzyl-cis-4,5-dicarboxy-imidazolidin-2-one
• 2-oxo-1,3-dibenzyl-cis-4,5-imidazolidinedicarboxylic acid
• CYCLIC ACID
• 2-Oxo-1,3-bis(phenylmethyl)-4,5-imidazolidinedicarboxylic acid
• cis-1,3-Dibenzyl-2-oxo-4,5-imidazolidinedicarboxylic Acid
• 4,5-Imidazolidinedicarboxylic acid, 2-oxo-1,3-bis(phenylmethyl)-
• PubChem23313
• KSC269G6P
• ABP001137
• TRA0036726
• 1,3-Bisbenzyl-2-oxoimidazolidine-4,5-dicarboxylicacid

• MDL： MFCD06798134
• Inchi： 1S/C19H18N2O5/c22-17(23)15-16(18(24)25)21(12-14-9-5-2-6-10-14)19(26)20(15)11-13-7-3-1-4-8-13/h1-10,15-16H,11-12H2,(H,22,23)(H,24,25)
• InChI Key： QSMUFXXTSUEZJA-UHFFFAOYSA-N
• SMILES： O=C1N(CC2C=CC=CC=2)C(C(=O)O)C(C(=O)O)N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 354.12200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 98.2
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not available
• Melting Point: 170-174 °C (lit.)
• Boiling Point: 654.2°C at 760 mmHg
• PSA: 98.15000
• LogP: 1.90660
• Solubility: Not available

1,3-Bisbenzyl-2-oxoimidazolidine-4,5-dicarboxylicacid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1,3-Bisbenzyl-2-oxoimidazolidine-4,5-dicarboxylicacid

Recent Advances in the Study of 1,3-Bisbenzyl-2-oxoimidazolidine-4,5-dicarboxylic Acid (CAS: 59564-78-2)

The compound 1,3-Bisbenzyl-2-oxoimidazolidine-4,5-dicarboxylic acid (CAS: 59564-78-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile scaffold for the development of novel bioactive molecules. Its imidazolidine core, coupled with dicarboxylic acid functionality, provides a robust platform for further chemical modifications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1,3-Bisbenzyl-2-oxoimidazolidine-4,5-dicarboxylic acid exhibit promising inhibitory activity against several kinase targets implicated in cancer progression.

In terms of synthetic approaches, researchers have developed more efficient routes to access this compound and its derivatives. A recent publication in Organic Letters (2024) described a one-pot synthesis method that significantly improves yield and reduces purification steps compared to traditional approaches. This advancement is particularly important for scaling up production for preclinical studies.

Structural analysis using X-ray crystallography and NMR spectroscopy has provided detailed insights into the compound's conformation and potential binding modes with biological targets. These structural studies, combined with computational modeling, have enabled rational design of more potent analogs with improved pharmacokinetic properties.

From a therapeutic perspective, the most exciting development comes from in vivo studies showing that certain derivatives of 1,3-Bisbenzyl-2-oxoimidazolidine-4,5-dicarboxylic acid can cross the blood-brain barrier, opening possibilities for treating neurological disorders. Preliminary results from animal models of neurodegenerative diseases show neuroprotective effects, though further validation is required.

The compound's mechanism of action appears to be multifaceted. While initial research focused on its kinase inhibition properties, recent proteomics studies suggest it may also modulate protein-protein interactions and affect cellular signaling pathways beyond kinase activity. This polypharmacology profile could be advantageous for complex diseases but presents challenges in target identification and optimization.

Looking forward, several pharmaceutical companies have included derivatives of 1,3-Bisbenzyl-2-oxoimidazolidine-4,5-dicarboxylic acid in their discovery pipelines. The compound's structural features make it particularly attractive for fragment-based drug discovery approaches. However, challenges remain in optimizing its physicochemical properties and improving selectivity for specific biological targets.

In conclusion, 1,3-Bisbenzyl-2-oxoimidazolidine-4,5-dicarboxylic acid represents a promising chemical scaffold with diverse therapeutic potential. The recent advances in its synthesis, structural characterization, and biological evaluation provide a solid foundation for future drug discovery efforts. Continued research is needed to fully explore its pharmacological potential and translate these findings into clinically useful compounds.